Cas no 1105679-25-1 (2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride)

• Product Name: 2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride
• CAS No: 1105679-25-1
• MF: C₈H₈Cl₃NO₂
• MW: 256.513619422913
• MDL: MFCD04115776
• CID: 1056775
• PubChem ID: 24729686
• Update Time: 2025-06-22

2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride
• 2-AMINO-2-(3,4-DICHLOROPHENYL)ACETIC ACID HCL
• (R)-2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride
• 5415AJ
• AB20614
• SY015779
• AX8274900
• 2-amino-2-(3,4-dichlorophenyl)acetic acid;hydrochloride
• AMINO(3,4-DICHLOROPHENYL)ACETIC ACID HYDROCHLORIDE
• MFCD04115776
• CS-0157130
• 2-AMINO-2-(3,4-DICHLOROPHENYL)ACETICACIDHYDROCHLORIDE
• AS-69809
• AKOS022183928
• 1105679-25-1
• Y10803
• AMINO-(3,4-DICHLORO-PHENYL)-ACETIC ACID HYDROCHLORIDE
• A894875
• SCHEMBL4371318
• 2-Amino-2-(3,4-dichlorophenyl)acetic acid HCl (H-DL-Phg(3,4-diCl)-OH.HCl)
• Amino-(3,4-dichloro-phenyl)-acetic acid, HCl

• MDL： MFCD04115776
• Inchi： 1S/C8H7Cl2NO2.ClH/c9-5-2-1-4(3-6(5)10)7(11)8(12)13;/h1-3,7H,11H2,(H,12,13);1H
• InChI Key： VMYHAWIOLGVDRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)N)Cl.Cl

Computed Properties

• Exact Mass: 254.96200
• Monoisotopic Mass: 254.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• PSA: 63.32000
• LogP: 3.58010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride

Introduction to 2-Amino-2-(3,4-dichlorophenyl)acetic Acid Hydrochloride (CAS No. 1105679-25-1)

2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride, a compound with the chemical formula C₈H₆Cl₂N₂O·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound, identified by its CAS number 1105679-25-1, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amino and carboxylic acid functional groups, coupled with the dichlorophenyl moiety, makes it a versatile scaffold for designing novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. This solubility advantage allows for easier administration and absorption in biological systems, making it a promising candidate for drug development. The dichlorophenyl group introduces electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule, making it an attractive building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 2-Amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride has been explored as a potential lead compound in this context. Its structural features suggest that it may interact with enzymes and receptors involved in metabolic disorders, inflammation, and other diseases. Specifically, studies have indicated that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key players in cellular signaling pathways.

The dichlorophenyl moiety is particularly noteworthy as it has been shown to enhance the binding affinity of molecules to their target proteins. This feature has been exploited in the design of drugs targeting cancer and inflammatory diseases. For instance, derivatives of 2-amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride have been investigated for their potential to modulate the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate pain and inflammation.

Recent advancements in computational chemistry have also contributed to the understanding of how 2-amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as COX-2 and JAK kinases. These interactions are mediated by the amino and carboxylic acid groups, which form hydrogen bonds with key residues in the enzyme active site. Additionally, the dichlorophenyl group contributes to hydrophobic interactions, further stabilizing the binding complex.

The synthesis of 2-amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 3 and 4 positions of the phenyl ring is a critical step that influences the overall reactivity and biological activity of the molecule. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, 2-amino-2-(3,4-dichlorophenyl)acetic acid hydrochloride is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent candidate for further research into drug development. As our understanding of biological pathways continues to expand, compounds like this one will play a crucial role in developing innovative therapies for various diseases.